Cas no 96896-09-2 (Hexahydrocyclopenta[c]pyrrol-5(1H)-one)

Hexahydrocyclopenta[c]pyrrol-5(1H)-one structure
96896-09-2 structure
Product Name:Hexahydrocyclopenta[c]pyrrol-5(1H)-one
CAS No:96896-09-2
MF:C7H11NO
MW:125.168341875076
MDL:MFCD19227730
CID:61871
PubChem ID:55299597
Update Time:2025-04-18

Hexahydrocyclopenta[c]pyrrol-5(1H)-one Chemical and Physical Properties

Names and Identifiers

    • Hexahydrocyclopenta[c]pyrrol-5(1H)-one
    • 2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
    • cyclopenta[c]pyrrol-5(1H)-one
    • cis-Hexahydro-cyclopenta[c]pyrrol-5-one
    • SCHEMBL5940253
    • CS-0053380
    • EN300-7019033
    • XRSFPEFHACEZSM-OLQVQODUSA-N
    • 96896-09-2
    • cis-Hexahydro-cyclopenta[c]pyrrol-5(1H)-one
    • (3aR,6aS)-Hexahydrocyclopenta[c]pyrrol-5(1H)-one
    • cis-Hexahydrocyclopenta[c]pyrrol-5(1H)-one
    • AKOS006378179
    • Cyclopenta[c]pyrrol-5(1H)-one, hexahydro-, cis-
    • (3aR,6aS)-rel-octahydrocyclopenta[c]pyrrol-5-one
    • (3aR,6aS)-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
    • (3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-one
    • (3AR,6AS)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROL-5-ONE
    • MDL: MFCD19227730
    • Inchi: 1S/C7H11NO/c9-7-1-5-3-8-4-6(5)2-7/h5-6,8H,1-4H2/t5-,6+
    • InChI Key: XRSFPEFHACEZSM-OLQVQODUSA-N
    • SMILES: O=C1C[C@@H]2CNC[C@@H]2C1

Computed Properties

  • Exact Mass: 123.06800
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 0.57790

Hexahydrocyclopenta[c]pyrrol-5(1H)-one Pricemore >>

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